1-(4-Cyanophenoxy)-1H,2H-hexafluorocyclopentene, 90%

• IUPAC Name: 4-(3,3,4,4,5,5-hexafluorocyclopenten-1-yl)oxybenzonitrile
• InChI: InChI=1S/C12H5F6NO/c13-10(14)5-9(11(15,16)12(10,17)18)20-8-3-1-7(6-19)2-4-8/h1-5H
• InChI Key: AXJJHHMXYXCHLJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)OC2=CC(C(C2(F)F)(F)F)(F)F
• Molecular Formula: C12H5F6NO
• Molecular Weight: 293.16 g/mol

Description

1-(4-Cyanophenoxy)-1H,2H-hexafluorocyclopentene, 90% (1-Cyano-2-hexafluorocyclopentene-1-oxy-1H,2H-hexafluorocyclopentene, 90%) is an organic compound with a variety of applications in the medical and scientific fields. It is a colorless, volatile liquid with a boiling point of 98°C and a vapor pressure of 0.01 mmHg. It is soluble in water, ethanol, and other organic solvents, and is a useful reagent for a number of synthetic reactions.

Mechanism of Action

The mechanism of action of 1-Cyano-2-hexafluorocyclopentene-1-oxy-1H,2H-hexafluorocyclopentene, 90% is not well understood. However, it is believed to act as a nucleophilic reagent, attacking the electrophilic carbon atom of the reactant molecule to form a covalent bond. This reaction is facilitated by the presence of a strong base, such as potassium hydroxide, which serves to deprotonate the nucleophile and increase its reactivity.
Biochemical and Physiological Effects
1-Cyano-2-hexafluorocyclopentene-1-oxy-1H,2H-hexafluorocyclopentene, 90% has not been extensively studied for its biochemical and physiological effects. However, due to its ability to act as a nucleophilic reagent, it is likely to have some effect on biological systems. It is possible that it could interact with proteins or nucleic acids, as well as other biological molecules, leading to changes in their structure and function.

Advantages and Limitations for Lab Experiments

1-Cyano-2-hexafluorocyclopentene-1-oxy-1H,2H-hexafluorocyclopentene, 90% is a useful reagent for a variety of laboratory experiments. It is highly soluble in water and other organic solvents, making it easy to work with in a variety of applications. Additionally, it is relatively stable and has a high boiling point, making it suitable for use in a wide range of temperatures. However, it is also highly volatile and flammable, and should be handled with caution in the laboratory.

Future Directions

1-Cyano-2-hexafluorocyclopentene-1-oxy-1H,2H-hexafluorocyclopentene, 90% has a variety of potential future applications in the medical and scientific fields. It could be used in the synthesis of new pharmaceuticals and other biologically active compounds, as well as in the development of new organic materials. Additionally, it could be used in the development of new fluorescent probes and imaging agents for use in medical diagnostics. Finally, it could be used in the development of new catalysts and reagents for use in synthetic organic chemistry.

Synthesis Methods

The synthesis of 1-Cyano-2-hexafluorocyclopentene-1-oxy-1H,2H-hexafluorocyclopentene, 90% is achieved through a two-step process. In the first step, 4-cyanophenol is reacted with hexafluoropropene in the presence of a strong base, such as potassium hydroxide, to form the corresponding adduct. In the second step, the adduct is then reacted with hexafluorocyclopentene in the presence of a strong acid, such as sulfuric acid, to form the desired product.

Scientific Research Applications

1-Cyano-2-hexafluorocyclopentene-1-oxy-1H,2H-hexafluorocyclopentene, 90% has a variety of applications in scientific research. It is a useful reagent for the synthesis of heterocyclic compounds, such as pyridines, quinolines, and indoles. It has also been used in the synthesis of organic dyes and fluorescent probes, as well as in the preparation of organic semiconductors and other organic materials. Additionally, it has been used in the synthesis of pharmaceuticals and other biologically active compounds.